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Compound of Interest

Compound Name: Fak-IN-14

Cat. No.: B12378802 Get Quote

Fak-IN-14, a selective inhibitor of Focal Adhesion Kinase (FAK), is a valuable tool for

researchers in oncology and cell biology.[1][2] Ensuring its safe handling and disposal is

paramount to protecting laboratory personnel and the environment. This guide provides

essential safety information, detailed disposal procedures, and relevant technical data to

support your laboratory's safety protocols.

Key Chemical and Physical Properties
A thorough understanding of a compound's properties is the foundation of safe handling. The

following table summarizes the key quantitative data for Fak-IN-14.

Property Value Source

Molecular Formula C₆H₁₀N₄ • 4HCl [1][2]

Molecular Weight 284.01 g/mol [1][2]

CAS Number 4506-66-5 [1][2]

Appearance Solid

Solubility in Water 50 mM [1]

Solubility in DMSO 75 mM [1]

IC₅₀ for FAK 1 µM [1][2]
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Hazard Identification and Safety Precautions
Fak-IN-14 is classified as a hazardous substance that requires careful handling.

Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[3]

Precautionary Statements:

Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash skin thoroughly

after handling. Use only outdoors or in a well-ventilated area. Wear protective gloves and

eye/face protection.[3]

Response:

If on skin: Wash with plenty of water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

Storage: Store in a well-ventilated place. Keep container tightly closed.[3]

Disposal: Dispose of contents/container in accordance with local, regional, national, and

international regulations.

One safety data sheet indicates that the substance does not meet the classification criteria of

EC Directives 67/548/EEC, 1999/45/EC, or 1272/2008, suggesting a lower hazard profile.

However, given the conflicting information, it is prudent to handle the compound with the

precautions outlined above.

Step-by-Step Disposal Procedures
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Proper disposal of Fak-IN-14 and associated materials is critical to prevent contamination and

ensure a safe laboratory environment. The following workflow outlines the recommended

disposal process.

Preparation

Decontamination

Waste Segregation & Collection

Final Disposal

Wear appropriate PPE:
- Lab coat

- Safety goggles
- Gloves

Decontaminate non-disposable labware
(e.g., glassware) with a suitable solvent.

Collect the rinsate as hazardous waste.

Collect solid Fak-IN-14 waste in a
clearly labeled, sealed container.

Collect contaminated disposables
(e.g., pipette tips, tubes) in a

separate, labeled hazardous waste container.

Keep aqueous and solvent-based
waste streams separate.

Arrange for pickup and disposal by a
certified hazardous waste management service.
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Figure 1. Workflow for the proper disposal of Fak-IN-14 and contaminated materials.

Experimental Protocol for Disposal:

Personal Protective Equipment (PPE): Before beginning any disposal procedures, ensure

you are wearing appropriate PPE, including a lab coat, safety goggles, and chemical-

resistant gloves.

Decontamination of Labware:

For non-disposable labware (e.g., glassware), rinse with a solvent in which Fak-IN-14 is

soluble (e.g., DMSO or water).

Collect this initial rinsate in a designated hazardous waste container.

Follow with a triple rinse using a suitable solvent, collecting all rinsate as hazardous

waste.[4]

After decontamination, the labware can be washed according to standard laboratory

procedures.

Disposal of Solid Fak-IN-14:

Unused or expired solid Fak-IN-14 should be collected in its original container or a clearly

labeled, sealed container for hazardous waste.

Do not mix with other chemical waste unless compatibility is confirmed.

Disposal of Contaminated Materials:

Disposable items such as pipette tips, tubes, and gloves that have come into contact with

Fak-IN-14 should be collected in a designated, leak-proof hazardous waste container.

This container should be clearly labeled as "Hazardous Waste" and include the name of

the chemical.
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Spill Management:

In the event of a spill, ensure the area is well-ventilated.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

Carefully sweep up the absorbed material and place it into a sealed, labeled hazardous

waste container.

Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous

waste.

Final Disposal:

All collected hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office or a certified hazardous waste disposal company.

Do not dispose of Fak-IN-14 down the drain or in the regular trash.

Fak-IN-14 Mechanism of Action: FAK Signaling
Pathway Inhibition
Fak-IN-14 is a selective inhibitor of FAK autophosphorylation at tyrosine 397 (Y397).[1][2] This

autophosphorylation is a critical step in the activation of FAK and the subsequent downstream

signaling cascades that regulate cell adhesion, migration, proliferation, and survival. By

blocking this initial activation step, Fak-IN-14 effectively inhibits the biological functions of FAK.
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Figure 2. Simplified signaling pathway showing the inhibition of FAK autophosphorylation by

Fak-IN-14.

By adhering to these procedures, researchers can safely and effectively utilize Fak-IN-14 in

their work while minimizing risks to themselves and the environment. Always consult your

institution's specific safety guidelines and the most recent Safety Data Sheet (SDS) for the

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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